Cas no 32932-15-3 (1-ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid)

1-Ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid is a quinoline derivative with notable applications in pharmaceutical and chemical research. Its structure features a carboxylic acid group at the 3-position and a methoxy substituent at the 6-position, contributing to its reactivity and potential as an intermediate in synthetic chemistry. The compound exhibits stability under standard conditions, making it suitable for further functionalization or derivatization. Its quinoline core is of interest in medicinal chemistry due to its resemblance to bioactive scaffolds. The ethyl group at the 1-position enhances lipophilicity, which may influence solubility and binding properties in biological systems. This compound is primarily utilized in research settings for the development of novel therapeutic agents.
1-ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid structure
32932-15-3 structure
Product Name:1-ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
CAS No:32932-15-3
MF:C13H13NO4
MW:247.246623754501
CID:6787070
PubChem ID:659219
Update Time:2025-06-14

1-ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID001178345
    • HMS2400E08
    • 1-ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
    • AKOS002328062
    • 1-ethyl-6-methoxy-4-oxo-3-quinolinecarboxylic acid
    • starbld0014562
    • SR-01000203031
    • SMR000035623
    • CHEMBL1368776
    • CHEBI:123322
    • SR-01000203031-1
    • 1-ethyl-6-methoxy-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
    • 1-Ethyl-1,4-dihydro-6-methoxy-4-oxo-3-quinolinecarboxylic acid
    • MLS000038110
    • 32932-15-3
    • 1-ethyl-6-methoxy-4-oxoquinoline-3-carboxylic acid
    • SCHEMBL395397
    • STL353592
    • VS-08923
    • BBL028716
    • Q27213031
    • AB00078824-01
    • CS-0327818
    • DS-021724
    • Oprea1_483824
    • Cambridge id 5278269
    • Inchi: 1S/C13H13NO4/c1-3-14-7-10(13(16)17)12(15)9-6-8(18-2)4-5-11(9)14/h4-7H,3H2,1-2H3,(H,16,17)
    • InChI Key: YTWMJESCVWECIP-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(C=1)C(C(C(=O)O)=CN2CC)=O

Computed Properties

  • Exact Mass: 247.08445790g/mol
  • Monoisotopic Mass: 247.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 426.3±45.0 °C at 760 mmHg
  • Flash Point: 211.6±28.7 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1398488-500mg
1-Ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
32932-15-3 98%
500mg
¥4158.00 2024-05-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1398488-1g
1-Ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
32932-15-3 98%
1g
¥7066.00 2024-05-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1398488-5g
1-Ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
32932-15-3 98%
5g
¥13870.00 2024-05-19

1-ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Related Literature

Additional information on 1-ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

Recent Advances in the Study of 1-Ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid (CAS: 32932-15-3)

1-Ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (CAS: 32932-15-3) is a quinolone derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of antimicrobial and anticancer properties. This research brief aims to summarize the latest findings and highlight the compound's potential in drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the antimicrobial efficacy of 1-ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid against multidrug-resistant bacterial strains. The research demonstrated that the compound exhibits potent inhibitory activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to those of established antibiotics. The study also identified the compound's ability to disrupt bacterial DNA gyrase, a critical enzyme for bacterial replication, as a key mechanism of action.

In the realm of oncology, a recent investigation in Bioorganic & Medicinal Chemistry Letters (2024) highlighted the compound's potential as an anticancer agent. The study revealed that 1-ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid induces apoptosis in human breast cancer cells (MCF-7) by activating the intrinsic mitochondrial pathway. Additionally, the compound demonstrated selective cytotoxicity towards cancer cells while sparing normal cells, suggesting a favorable therapeutic window.

Another significant advancement involves the optimization of the compound's pharmacokinetic properties. A research team at the University of Cambridge (2024) developed a novel synthetic route to produce 1-ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid with improved yield and purity. The team also conducted in vivo studies in murine models, which showed enhanced bioavailability and reduced systemic toxicity compared to earlier formulations. These findings pave the way for further preclinical development.

Despite these promising results, challenges remain in the clinical translation of 1-ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid. Issues such as solubility, metabolic stability, and potential drug-drug interactions need to be addressed in future studies. Nevertheless, the compound's dual antimicrobial and anticancer activities make it a compelling candidate for multifunctional drug development.

In conclusion, recent research on 1-ethyl-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (CAS: 32932-15-3) underscores its therapeutic potential across multiple disease areas. Continued exploration of its mechanisms, optimization of its chemical properties, and rigorous preclinical evaluation will be essential to unlock its full potential in the pharmaceutical industry.

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